Cas no 1375474-70-6 (methyl 5-(chlorosulfonyl)-3-fluoro-2-methoxybenzoate)

• Product Name: methyl 5-(chlorosulfonyl)-3-fluoro-2-methoxybenzoate
• CAS No: 1375474-70-6
• MF: C₉H₈ClFO₅S
• MW: 282.673224449158
• MDL: MFCD21602560
• CID: 5159863
• PubChem ID: 73994711
• Update Time: 2025-06-11

methyl 5-(chlorosulfonyl)-3-fluoro-2-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-(chlorosulfonyl)-3-fluoro-2-methoxy-, methyl ester
• methyl 5-(chlorosulfonyl)-3-fluoro-2-methoxybenzoate

• MDL： MFCD21602560
• Inchi： 1S/C9H8ClFO5S/c1-15-8-6(9(12)16-2)3-5(4-7(8)11)17(10,13)14/h3-4H,1-2H3
• InChI Key： SJMFHMSMCYMADI-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(S(Cl)(=O)=O)=CC(F)=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on methyl 5-(chlorosulfonyl)-3-fluoro-2-methoxybenzoate

Methyl 5-(chlorosulfonyl)-3-fluoro-2-methoxybenzoate (CAS No. 1375474-70-6): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 5-(chlorosulfonyl)-3-fluoro-2-methoxybenzoate, identified by its CAS number 1375474-70-6, is a sophisticated organic compound that has garnered significant attention in the realm of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and anti-inflammatory pathways. The unique structural features of this molecule, including the presence of both chlorosulfonyl and fluoro substituents, contribute to its versatility and efficacy in drug development.

The methyl 5-(chlorosulfonyl)-3-fluoro-2-methoxybenzoate structure is characterized by a benzoic acid backbone modified with a methoxy group at the 2-position, a fluoro atom at the 3-position, and a chlorosulfonyl group at the 5-position. This arrangement imparts distinct electronic and steric properties, making it an attractive scaffold for medicinal chemists. The chlorosulfonyl moiety, in particular, is known for its ability to enhance binding affinity and metabolic stability, while the fluoro substituent can modulate lipophilicity and bioavailability.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated compounds due to their favorable pharmacokinetic profiles. The incorporation of fluorine atoms into drug molecules often leads to improved binding affinity, reduced metabolic degradation, and enhanced therapeutic efficacy. The study published in the Journal of Medicinal Chemistry highlights the role of fluoroaromatics in developing next-generation antiviral and anticancer agents. Among these, methyl 5-(chlorosulfonyl)-3-fluoro-2-methoxybenzoate has emerged as a promising intermediate for synthesizing novel therapeutic entities.

The synthesis of methyl 5-(chlorosulfonyl)-3-fluoro-2-methoxybenzoate involves a multi-step process that typically begins with the functionalization of commercially available benzoic acid derivatives. The introduction of the methoxy group at the 2-position is achieved through nucleophilic aromatic substitution (SNAr), followed by selective fluorination at the 3-position using fluorinating agents such as Selectfluor or DAST (Diazabicyclo[2.2.2]octane). The final step involves the introduction of the chlorosulfonyl group via chlorosulfonation, which is a well-established procedure in organic synthesis.

The significance of this compound extends beyond its role as an intermediate. Recent research has demonstrated its utility in developing small-molecule inhibitors targeting enzymes involved in inflammatory pathways. For instance, a study published in Bioorganic & Medicinal Chemistry Letters reported the use of methyl 5-(chlorosulfonyl)-3-fluoro-2-methoxybenzoate to synthesize novel inhibitors of cyclooxygenase-2 (COX-2), a key enzyme implicated in pain and inflammation. The structural features of this compound allowed for high-affinity binding to the COX-2 active site, leading to potent anti-inflammatory effects.

The impact of fluorine substitution on drug design cannot be overstated. Fluorinated aromatic compounds often exhibit improved pharmacological properties compared to their non-fluorinated counterparts. This phenomenon has been attributed to the ability of fluorine atoms to modulate electronic distributions, enhance hydrophobicity, and influence metabolic stability. In the context of methyl 5-(chlorosulfonyl)-3-fluoro-2-methoxybenzoate, the presence of both fluoro and chlorosulfonyl groups synergistically enhances its potential as a drug candidate.

The development of novel therapeutic agents relies heavily on access to high-quality intermediates like methyl 5-(chlorosulfonyl)-3-fluoro-2-methoxybenzoate. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such compounds. Continuous-flow chemistry, for example, has been employed to streamline the synthesis of complex organic molecules while maintaining high yields and purity levels. These innovations are crucial for meeting the growing demand for specialized intermediates in pharmaceutical research.

The future prospects for methyl 5-(chlorosulfonyl)-3-fluoro-2-methoxybenzoate are promising, given its versatility as a synthetic building block. Ongoing research is exploring its applications in developing treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. The structural motifs present in this compound make it an ideal candidate for designing molecules that can interact with specific neurotransmitter receptors or enzyme targets involved in these conditions.

In conclusion, methyl 5-(chlorosulfonyl)-3-fluoro-2-methoxybenzoate (CAS No. 1375474-70-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and synthetic accessibility make it an invaluable intermediate for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, its importance in drug discovery is expected to grow further.